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The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a
wide array of therapeutic agents.[1][2] Its ability to act as a bioisostere for other functional
groups and its involvement in crucial binding interactions have led to its prevalence in drug
discovery. This guide delves into the technical aspects of a specific, potentially novel,
substituted benzenesulfonamide: 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide.

A direct CAS number lookup for 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide does
not yield an immediate result, suggesting that this compound may not be extensively cataloged
or is a novel entity. Therefore, this guide will be structured to provide a comprehensive
understanding of the core scaffold, 4-Bromobenzenesulfonamide, for which substantial data
exists. We will then extrapolate from this foundation to predict the physicochemical and
pharmacological characteristics of the target molecule, providing researchers with a robust
framework for its synthesis, characterization, and potential applications.

Part 1: The Core Moiety - 4-
Bromobenzenesulfonamide (CAS: 701-34-8)
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4-Bromobenzenesulfonamide serves as a fundamental building block for more complex
sulfonamide derivatives. A thorough understanding of its properties is paramount for any
research involving its more substituted analogues.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromobenzenesulfonamide is presented
in the table below. These properties are crucial for predicting its behavior in various solvent
systems and its potential for oral absorption in a drug development context.

Property Value Source

CAS Number 701-34-8 PubChem[3], Sigma-Aldrich
Molecular Formula CeHeBrNO2S PubChem][3], Sigma-Aldrich
Molecular Weight 236.09 g/mol PubChem[3], Sigma-Aldrich
Appearance Solid Sigma-Aldrich

Melting Point 164-168 °C Not explicitly in search results
Solubility Soluble in organic solvents General knowledge

XLogP3 1.4 PubChem|[3]

Synthesis of the Core Scaffold

The synthesis of 4-Bromobenzenesulfonamide typically starts from bromobenzene. The
following workflow outlines a standard, reliable synthetic route. The choice of reagents and
conditions is critical for achieving high yield and purity.

H2504/50s w S0Clz or PCls Chlorosulfonation NH«OH 4-Bromobenzenesulfonamide

. . NaNO2, HCI EtSO2Na, Cu(l) catalyst 4-Bromo-3-(ethanesulfonyl)
@»Bromo-3—am|nobenzene-l-sulfonamlde)—>.—o—y—> g e omnor

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://www.benchchem.com/product/b13151549/docs?utm_src=pdf-body-img#introduction-navigating-the-landscape-of-substituted-benzenesulfonamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13151549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: A potential synthetic pathway to the target molecule.
Rationale for the Proposed Synthetic Steps:

o Starting Material: 4-Bromo-3-aminobenzene-1-sulfonamide is a logical starting point as it
possesses the required substitution pattern, with an amino group that can be converted to
the desired ethanesulfonyl group.

» Diazotization: The conversion of the amino group to a diazonium salt is a standard and
efficient transformation.

o Sandmeyer-type Reaction: The subsequent reaction with sodium ethanesulfinate in the
presence of a copper catalyst would introduce the ethanesulfonyl group at the 3-position.

Predicted Impact on Biological Activity

The sulfonamide group is a known pharmacophore that can target a variety of enzymes and
receptors. [4]The introduction of a second sulfonyl group in the form of the ethanesulfonyl
moiety could have several effects:

 Increased Polarity: This could enhance water solubility and potentially alter the drug's
pharmacokinetic profile.

» Additional Hydrogen Bond Acceptor: The oxygens of the ethanesulfonyl group can act as
hydrogen bond acceptors, potentially leading to new or stronger interactions with a biological
target.

» Modified Electronic Profile: The electron-withdrawing nature of the ethanesulfonyl group will
influence the acidity of the sulfonamide N-H and the overall electronic distribution of the
aromatic ring, which can modulate binding affinity.

The presence of multiple sulfonamide-related groups suggests that this compound could be
explored for its potential as an inhibitor of enzymes such as carbonic anhydrases, which are
implicated in various diseases. [4]

Conclusion
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While 4-Bromo-3-(ethanesulfonyl)benzene-1-sulfonamide appears to be a novel or less-
studied compound, a comprehensive technical understanding can be built upon the well-
characterized core of 4-Bromobenzenesulfonamide. The addition of the 3-ethanesulfonyl group
is predicted to significantly alter the physicochemical and biological properties of the parent
molecule, offering intriguing possibilities for researchers in drug discovery and medicinal
chemistry. The synthetic strategies and predictive analyses presented in this guide provide a
solid foundation for the future investigation of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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